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Compound of Interest |

Compound Name: [Ni(dtbbpy)(H20)4]CI2
Cat. No.: B16072542
Get Quote

An in-depth guide to the crystal structure of the [Ni(dtbbpy)(H20)4]CI2 complex for
researchers, scientists, and drug development professionals. This document provides a
comprehensive overview of the compound's crystallographic data, a detailed experimental
protocol for its synthesis, and a visualization of its molecular structure.

Introduction

The coordination complex [Ni(dtbbpy)(H20)4]CI2, where dtbbpy is 4,4'-di-tert-butyl-2,2'-
bipyridine, is a significant compound in the field of catalysis. Its well-defined structure and
stability make it a valuable precatalyst in various chemical transformations. Understanding its
crystal structure is paramount for elucidating reaction mechanisms and designing more efficient
catalytic systems. This guide presents the detailed crystal structure of this complex, based on
X-ray crystallographic analysis.

Crystal Structure Analysis

The crystal structure of [Ni(dtbbpy)(H20)4]CI2 has been determined by single-crystal X-ray
diffraction. The nickel(ll) ion is in a distorted octahedral coordination environment. The two
nitrogen atoms of the dtbbpy ligand and two oxygen atoms from two water molecules occupy
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the equatorial positions, while two additional water molecules are coordinated in the axial
positions. The chloride ions act as counterions and are not directly bonded to the nickel center.

Crystallographic Data

The crystallographic data for [Ni(dtbbpy)(H20)4]CI2 is summarized in the following table. This
data was obtained from the supporting information of a publication in ACS Catalysis.

Parameter Value
Chemical Formula C18H32CI2N2NiOa
Formula Weight 470.06 g/mol
Crystal System Monoclinic
Space Group P21/n

a (A) 10.396(3)

b (A) 13.596(4)

c (A 16.011(5)
a(°) 90

B () 96.654(5)

y () 90

Volume (A3) 2250.9(11)
Z 4

Density (calculated) (g/cm3) 1.387
Absorption Coefficient (mm~1) 1.253
F(000) 992

Selected Bond Lengths and Angles

Key bond lengths and angles around the nickel center are provided below to illustrate the
coordination geometry.
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Bond Length (A) Angle Angle (°)
Ni(1)-N(1) 2.079(3) N(L)-Ni(1)-N(2) 77.53(12)
Ni(1)-N(2) 2.083(3) O(1)-Ni(1)-0(2) 90.34(12)
Ni(1)-0(1) 2.094(3) 0(3)-Ni(1)-0(4) 178.05(13)
Ni(1)-0(2) 2.100(3) N(1)-Ni(1)-0(1) 170.18(12)
Ni(1)-0(3) 2.071(3) N(1)-Ni(1)-0(2) 93.30(12)
Ni(1)-O(4) 2.069(3) N(2)-Ni(1)-O(1) 93.47(12)
N(2)-Ni(1)-0(2) 170.81(12)

N(1)-Ni(1)-0(3) 89.26(12)

N(1)-Ni(1)-O(4) 92.42(12)

N(2)-Ni(1)-O(3) 90.96(12)

N(2)-Ni(1)-O(4) 88.02(12)

0(1)-Ni(1)-0(3) 89.39(12)

O(1)-Ni(1)-O(4) 89.10(12)

0(2)-Ni(1)-0(3) 90.07(12)

0(2)-Ni(1)-O(4) 89.47(12)

Experimental Protocols
Synthesis of [Ni(dtbbpy)(H20)4]CI2

The synthesis of the title complex is a straightforward procedure.[1]
Materials:
 Nickel(ll) chloride hexahydrate (NiCl2-:6H20)

e 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy)
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o Ethanol
Procedure:

 In a round-bottom flask, dissolve one equivalent of NiClz-6H20 in a minimal amount of
ethanol.

 In a separate flask, dissolve one equivalent of dtbbpy in ethanol.

o Add the dtbbpy solution dropwise to the nickel chloride solution while stirring.

» A precipitate will form upon addition.

» Continue stirring the mixture at room temperature for a few hours.

o Collect the solid product by vacuum filtration.

e Wash the solid with a small amount of cold ethanol and then with diethyl ether.

e Dry the product under vacuum to yield [Ni(dtbbpy)(H20)4]CI2 as a crystalline solid.
Single-Crystal X-ray Diffraction

Instrumentation:

e A suitable single-crystal X-ray diffractometer equipped with a CCD detector and a graphite-
monochromated Mo Ka radiation source (A = 0.71073 A).

Procedure:

A suitable single crystal of the complex is selected and mounted on a goniometer head.

Data collection is performed at a controlled temperature, typically 100-293 K.

The structure is solved by direct methods and refined by full-matrix least-squares on F2.

All non-hydrogen atoms are refined anisotropically.

Hydrogen atoms are placed in calculated positions and refined using a riding model.
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Visualization of the Molecular Structure

The coordination environment of the Nickel(ll) ion in [Ni(dtbbpy)(H20)4]CI2 is depicted in the
following diagram.

Click to download full resolution via product page

Coordination of Ni(ll) in the complex.

Conclusion

This technical guide provides a detailed overview of the crystal structure of [Ni(dtbbpy)
(H20)4]CI2. The presented crystallographic data, bond lengths, and angles offer valuable
insights into the geometry of the complex. The detailed experimental protocols for its synthesis
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and characterization serve as a practical resource for researchers in the field. This information
is crucial for understanding the reactivity of this important nickel catalyst and for the rational
design of new catalytic systems for applications in organic synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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